![molecular formula C24H23N5O4 B2776698 2-{[4-(4-bromobenzoyl)piperazin-1-yl]carbonyl}-5-methoxy-1H-indole CAS No. 1206992-03-1](/img/structure/B2776698.png)
2-{[4-(4-bromobenzoyl)piperazin-1-yl]carbonyl}-5-methoxy-1H-indole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-{[4-(4-bromobenzoyl)piperazin-1-yl]carbonyl}-5-methoxy-1H-indole, also known as BBIQ, is a novel small molecule compound that has gained significant attention in recent years due to its potential therapeutic applications. BBIQ belongs to the class of indole-based compounds and has been found to possess a wide range of biological activities, including anticancer, antitumor, and anti-inflammatory properties. In
Scientific Research Applications
Antioxidant Activity and Potential Therapeutic Applications
One study explored a compound with a similar structure, focusing on its potential as a dopamine D2 receptor agonist with antioxidant activity for the possible treatment of Parkinson’s disease. Despite not showing affinity to the dopamine D2 receptor, the compound demonstrated potent antioxidant properties. This research provides insight into the therapeutic potential of such compounds, particularly in neurodegenerative diseases where oxidative stress plays a significant role (Kaczor et al., 2021).
Antimicrobial Activity
Another study synthesized derivatives of Indole, demonstrating biological activities including antimicrobial properties. This research highlights the potential use of indole derivatives as antimicrobial agents, providing a foundation for further exploration into their use in combating microbial infections (Kalshetty et al., 2012).
Structural and Computational Analysis
Research on novel piperazine derivatives, including structural studies and density functional theory (DFT) calculations, sheds light on the reactive sites for electrophilic and nucleophilic nature of these molecules. Such studies are crucial for understanding the molecular basis of the biological activity of indole and piperazine derivatives, paving the way for the design of molecules with enhanced pharmacological properties (Kumara et al., 2017).
Anticancer Potential
The discovery and development of specific indole derivatives as serotonin 6 (5-HT6) receptor antagonists for potential treatment of cognitive disorders, such as Alzheimer's disease, highlight the anticancer potential of these compounds. This study demonstrates the compound's high affinity and selectivity over other targets, showcasing the therapeutic promise of indole derivatives in treating cognitive disorders (Nirogi et al., 2017).
Properties
IUPAC Name |
N-[(2,5-dimethoxyphenyl)methyl]-1-(4-methoxyphenyl)-5-pyridin-3-yltriazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H23N5O4/c1-31-19-8-6-18(7-9-19)29-23(16-5-4-12-25-14-16)22(27-28-29)24(30)26-15-17-13-20(32-2)10-11-21(17)33-3/h4-14H,15H2,1-3H3,(H,26,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUUDYGRYDFHMIJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2C(=C(N=N2)C(=O)NCC3=C(C=CC(=C3)OC)OC)C4=CN=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H23N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.